BORON TRIFLUORIDE-METHANOL

• CAS No.: 16045-88-8
• Product Name: BORON TRIFLUORIDE-METHANOL
• Molecular Formula: BF3
• Molecular Weight: 67.81 g/mol
• IUPAC Name: trifluoroborane
• Standard InChI: InChI=1S/BF3/c2-1(3)4
• Standard InChIKey: WTEOIRVLGSZEPR-UHFFFAOYSA-N
• Impurities: Common impurities in BF3 include air, silicon tetrafluoride, and sulfur dioxide.; 1.0% nitrogen; <0.006% sulfur dioxide; <0.0006% ferric oxide; <0.003% silicon dioxide; traces of oxygen.
• SMILES: B(F)(F)F
• Canonical SMILES: B(F)(F)F
• Boiling Point: -148 °F at 760 mm Hg (NIOSH, 2016); -99.9 °C; -100 °C; -148°F
• Colorform: Colorless gas
• Density: 1.6 (EPA, 1998); 1.57 at -100.4 °C/4 °C (liquid); 3.07666 g/L (gas at STP); 1.6; 2.38(relative gas density)
• Melting Point: -196.1 °F (EPA, 1998); -126.8 °C; -127 °C; -196°F
• Physical Description: Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.; GasVapor; COLOURLESS COMPRESSED GAS WITH PUNGENT ODOUR. FORMS WHITE FUMES IN MOIST AIR.; Colorless gas with a pungent, suffocating odor.; Colorless gas with a pungent, suffocating odor. [Note: Forms dense white fumes in moist air. Shipped as a nonliquefied compressed gas.]
• Description: Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.; Boron trifluoride is a boron fluoride.
• Shelf Life: Boron trifluoride ... is stable in dry atmospheres.; Trialkylboranes are stable indefinitely when stored under an inert atmosphere. /Trialkylboranes/
• Solubility: 106 % (in cold H2O) (NIOSH, 2016); Solubility in water: 332 g/100 g at 0 °C; some hydrolysis occurs to form fluoboric and boric acids; Soluble in cold water, hydrolyzes in hot water; Soluble in concentrated sulfuric acid and most organic solvents; Soluble in concentrated nitric acid, benzene, dichlorobenzene, chloroform, carbon tetrachloride, carbon disulfide; Solubility in anhydrous sulfuric acid: 1.94 g/100 g; soluble in most saturated and halogenated hydrocarbons and in aromatic compounds; Solubility in water: reaction; 106% (in cold H2O)
• Synonyms: boron trifluoride
• Vapor Density: 2.4 (EPA, 1998) (Relative to Air); Relative vapor density (air = 1): 2.4; 2.38
• Vapor Pressure: 760 mm Hg at -149.26 °F Liquid (EPA, 1998); 4874 kPa (3.656X10+4 mm Hg) at 260 K (-13.2 °C); <50 atm; >50 atm
• PubChem Compound: 6356
• Last Modified: Nov 11 2021